Cas no 2171917-50-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
- 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
- EN300-1564734
- 2171917-50-1
-
- Inchi: 1S/C25H26N4O5/c1-15(11-12-23(30)27-22-13-21(24(31)32)29(2)28-22)26-25(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13,15,20H,11-12,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)
- InChI Key: HKHNRYGGBRGOCN-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCC(NC1C=C(C(=O)O)N(C)N=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.19031994g/mol
- Monoisotopic Mass: 462.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 123Ų
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1564734-0.05g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-0.1g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-0.25g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-0.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-1.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-2.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-5.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-10.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1564734-50mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1564734-100mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid |
2171917-50-1 | 100mg |
$2963.0 | 2023-09-24 |
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 2171917-50-1)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2171917-50-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, an amino group, a pentanamido group, and a methylpyrazolecarboxylic acid moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being explored in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its ability to enhance the solubility and stability of peptides and proteins, making it a valuable component in drug design. This property has led to its incorporation in numerous biopharmaceutical applications.
The presence of the amino and pentanamido groups in the molecular structure suggests that this compound may have the potential to interact with various biological targets. For instance, the amino group can form hydrogen bonds with nucleophilic residues in proteins, while the pentanamido group may serve as a hinge-binding motif. These interactions are crucial for the development of drugs that can selectively target specific disease pathways.
Recent studies have highlighted the importance of understanding the structural and functional relationships between organic compounds and their biological targets. In this context, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression, although further research is needed to confirm these observations.
The pyrazole ring is another notable feature of this compound's structure. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a methylpyrazolecarboxylic acid moiety into the molecular framework of this compound may enhance its bioactivity by providing additional sites for interaction with biological targets.
In addition to its potential therapeutic applications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid may also serve as a valuable tool in chemical biology research. Its complex structure and unique functional groups make it an ideal candidate for studying protein-ligand interactions and developing novel drug discovery strategies.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in facilitating the production of complex molecules like this one. These techniques allow for precise control over the molecular structure, enabling researchers to tailor the properties of the compound for specific applications.
Efforts are currently underway to explore the pharmacokinetic properties of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid to determine its suitability for clinical development. Studies focusing on absorption, distribution, metabolism, and excretion (ADME) are essential for assessing its potential as a drug candidate. Additionally, toxicological studies are being conducted to evaluate its safety profile and identify any potential adverse effects.
The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 3-4-({(9H-fluorenine)-methylene})pentanamido). Molecular modeling techniques can predict how this compound will interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods and have become indispensable tools in modern drug development.
The versatility of 3-({(9-fluorenylmethoxy carbonyl})aminopentan amide) makes it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one hold great promise for addressing unmet medical needs. The ongoing exploration of its biological activities and pharmacological properties will contribute significantly to advancements in pharmaceutical science.
2171917-50-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)